2-Chloro-N-(3,3-difluorocyclobutyl)-N-[(2,5-difluorophenyl)methyl]acetamide

• IUPAC Name: 2-chloro-N-(3,3-difluorocyclobutyl)-N-[(2,5-difluorophenyl)methyl]acetamide
• InChI: InChI=1S/C13H12ClF4NO/c14-6-12(20)19(10-4-13(17,18)5-10)7-8-3-9(15)1-2-11(8)16/h1-3,10H,4-7H2
• InChI Key: YIVIBKAUBUNNPR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(F)F)N(CC2=C(C=CC(=C2)F)F)C(=O)CCl
• Molecular Formula: C13H12ClF4NO
• Molecular Weight: 309.68 g/mol

Description

2-Chloro-N-(3,3-difluorocyclobutyl)-N-[(2,5-difluorophenyl)methyl]acetamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as BMS-986177 and belongs to the class of cyclobutyl amides.

Mechanism of Action

The mechanism of action of 2-Chloro-N-(3,3-difluorocyclobutyl)-N-[(2,5-difluorophenyl)methyl]acetamide is not fully understood, but it is believed to work by inhibiting the activity of specific enzymes that are involved in the replication of the hepatitis C virus. It has also been shown to have anti-inflammatory and anti-proliferative effects, which could be useful in the treatment of cancer and inflammatory diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and is well-tolerated in animal models. It has been shown to have a good pharmacokinetic profile and is rapidly absorbed after oral administration. Additionally, it has been shown to have good bioavailability and is able to cross the blood-brain barrier.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Chloro-N-(3,3-difluorocyclobutyl)-N-[(2,5-difluorophenyl)methyl]acetamide in lab experiments is its low toxicity and good pharmacokinetic profile. This makes it a good candidate for further study in animal models and potentially for use in human clinical trials. However, one of the limitations of using this compound is its high cost, which could limit its availability for use in lab experiments.

Future Directions

There are several potential future directions for the study of 2-Chloro-N-(3,3-difluorocyclobutyl)-N-[(2,5-difluorophenyl)methyl]acetamide. One potential direction is to further study its potential use in the treatment of hepatitis C and other viral infections. Additionally, further study could be done to explore its potential use in the treatment of cancer and inflammatory diseases. Finally, more research could be done to optimize the synthesis method and reduce the cost of producing this compound, which could increase its availability for use in lab experiments.

Synthesis Methods

The synthesis of 2-Chloro-N-(3,3-difluorocyclobutyl)-N-[(2,5-difluorophenyl)methyl]acetamide involves the reaction of 2,5-difluorobenzylamine with 3,3-difluorocyclobutanone in the presence of a base, followed by the reaction of the resulting intermediate with chloroacetyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2-Chloro-N-(3,3-difluorocyclobutyl)-N-[(2,5-difluorophenyl)methyl]acetamide has been studied for its potential use in the treatment of various diseases. It has been shown to have activity against the hepatitis C virus and could be used as a potential therapeutic agent for the treatment of hepatitis C. Additionally, it has been studied for its potential use in the treatment of cancer and inflammatory diseases.